1-(pyrimidin-4-yl)piperidin-4-one
Description
“1-(pyrimidin-4-yl)piperidin-4-one” is a compound that belongs to the class of organic compounds known as 4-benzylpiperidines . These are organic compounds containing a benzyl group attached to the 4-position of a piperidine . Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . Piperidine byproducts showed several important pharmacophoric features and are being utilized in different therapeutic applications .
Synthesis Analysis
Piperidine (Hexahydropyridine) is an organic heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds, including medicinal products . Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the search results, piperidine derivatives are known to be utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyrimidin-4-yl)piperidin-4-one involves the reaction of pyrimidine-4-carboxaldehyde with piperidin-4-one in the presence of a suitable catalyst.", "Starting Materials": [ "Pyrimidine-4-carboxaldehyde", "Piperidin-4-one", "Catalyst" ], "Reaction": [ "Step 1: Pyrimidine-4-carboxaldehyde is reacted with piperidin-4-one in the presence of a suitable catalyst.", "Step 2: The reaction mixture is stirred at room temperature for several hours.", "Step 3: The resulting product is isolated and purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
286469-83-8 |
Molecular Formula |
C9H11N3O |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
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